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Introduction
Crystal violet, also known as gentian violet, is a triarylmethane dye widely utilized in various

biological staining procedures.[1] Its cationic nature allows it to bind to negatively charged

molecules such as DNA and proteins within the cell nucleus and cytoplasm.[2] This property

makes it an invaluable tool for a range of applications in biomedical research, including the

quantification of cell viability and proliferation, biofilm assays, and as the primary stain in Gram

staining to differentiate bacteria.[3][4] A 0.1% (w/v) solution is a commonly used concentration

for these assays, providing a simple, rapid, and reliable method for staining adherent cells.[5]

[6] This document provides detailed protocols for the preparation of a 0.1% crystal violet

staining solution.

Chemical Properties and Safety Precautions
Crystal violet (C₂₅H₃₀ClN₃) has a molecular weight of approximately 407.99 g/mol .[7][8] It is

soluble in water and alcohol.[7][9]
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Safety Precautions:

Crystal violet is harmful if inhaled, swallowed, or absorbed through the skin.[6]

It is a potent dye that will stain skin, clothing, and laboratory surfaces.[2]

Always wear appropriate personal protective equipment (PPE), including a lab coat, gloves,

and safety glasses, when handling the powder and solutions.[2]

When working with methanol or ethanol, ensure proper ventilation, preferably within a

chemical fume hood, as these solvents are flammable and their fumes can be hazardous.[2]

Quantitative Data Summary
The following table summarizes the key quantitative information for preparing 100 mL of a 0.1%

crystal violet staining solution.

Parameter Value Reference

Chemical Formula C₂₅H₃₀ClN₃ [8]

Molecular Weight ~407.99 g/mol [7][8]

Concentration 0.1% (w/v) [5]

Crystal Violet Powder 0.1 g [2][5]

Solvent Volume 100 mL [2][5]

Absorbance Maximum 590 nm [1][5]

Experimental Protocols
Two common formulations for a 0.1% crystal violet solution are provided below: an aqueous

solution and a methanol-based solution. The choice of solvent can influence staining intensity

and background.[10]

Materials and Equipment
Crystal Violet powder (CAS 548-62-9)[7]
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Distilled or deionized water

Methanol (for methanol-based solution)

Analytical balance

Weighing paper

Beakers or flasks

Graduated cylinders

Magnetic stirrer and stir bar

Storage bottle (amber or light-blocking)

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Protocol 1: Preparation of 0.1% Aqueous Crystal Violet
Solution
This is the simplest formulation and is suitable for many routine cell staining applications.

Procedure:

Weighing: Accurately weigh 0.1 g of crystal violet powder using an analytical balance.

Dissolving: Transfer the powder to a beaker or flask containing 100 mL of distilled or

deionized water.[5]

Mixing: Place a magnetic stir bar in the beaker and stir the solution on a magnetic stirrer until

the crystal violet is completely dissolved. This may take some time.

Storage: Transfer the prepared solution to a clearly labeled, light-blocking bottle. The solution

is stable for at least one year when stored at room temperature and protected from light.[11]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.abcam.com/en-us/knowledge-center/cell-biology/crystal-violet-staining-protocol
https://www.apexbt.com/crystal-violet-staining-solution.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169967?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 2: Preparation of 0.1% Methanol-Based Crystal
Violet Solution
This formulation is often used in cell viability assays and can result in more intense staining.

Procedure:

Weighing: Accurately weigh 0.1 g of crystal violet powder.

Initial Dissolving: In a well-ventilated area or fume hood, transfer the powder to a beaker and

add 20 mL of methanol. Stir until the powder is fully dissolved.[10]

Final Dilution: Add 80 mL of distilled or deionized water to the methanol-crystal violet mixture

to achieve a final volume of 100 mL.[2]

Mixing: Stir the solution until it is homogeneous.

Storage: Store the solution in a labeled, light-blocking bottle at room temperature.[11]

Diagrams
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Caption: Workflow for preparing 0.1% crystal violet solution.
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Application in Cell Staining
A general procedure for staining adherent cells in a multi-well plate is as follows:

Cell Culture and Treatment: Culture adherent cells in a multi-well plate and treat them with

the desired experimental compounds.

Removal of Media: Carefully aspirate the culture medium.

Washing: Gently wash the cells with a phosphate-buffered saline (PBS) solution to remove

any remaining media and detached cells.

Fixation: Fix the cells by adding a fixative solution, such as 100% methanol or 4%

paraformaldehyde, and incubate for 10-20 minutes at room temperature.[6][12]

Staining: Remove the fixative and add the 0.1% crystal violet staining solution to each well,

ensuring the cell monolayer is completely covered. Incubate for 10-30 minutes at room

temperature.[5][12]

Washing: Remove the staining solution and wash the wells multiple times with water to

remove excess unbound dye.[6]

Drying: Allow the plate to air dry completely.

Solubilization and Quantification: For quantitative analysis, add a solubilization solution (e.g.,

10% acetic acid or 1% SDS) to each well to dissolve the bound dye.[10] The absorbance of

the solubilized dye can then be measured using a microplate reader at approximately 590

nm.[5] The absorbance value is proportional to the number of viable, adherent cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/pdf/Application_Note_Preparation_and_Use_of_0_1_Crystal_Violet_Staining_Solution.pdf
https://taylorandfrancis.com/knowledge/Engineering_and_technology/Chemical_engineering/Crystal_violet/
https://www.sigmaaldrich.com/JP/ja/product/sigma/v5265
https://www.sigmaaldrich.com/JP/ja/product/sigma/v5265
https://www.abcam.com/en-us/knowledge-center/cell-biology/crystal-violet-staining-protocol
https://www.tpp.ch/page/downloads/IFU_TechDoc/TechDoc-crystal-violet-staining-e.pdf?m=1739536865&
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2161846.htm
https://cymitquimica.com/cas/548-62-9/
https://www.carlroth.com/com/en/ph-indicators/crystal-violet-%28c-i-%C2%A042555%29/p/t123.2
https://www.carlroth.com/com/en/ph-indicators/crystal-violet-%28c-i-%C2%A042555%29/p/t123.2
https://www.clyte.tech/post/master-crystal-violet-staining-a-step-by-step-protocol-for-accurate-cell-quantification
https://www.apexbt.com/crystal-violet-staining-solution.html
https://store.sangon.com/productImage/DOC/E607309/E607309_EN_P.pdf
https://www.benchchem.com/product/b1169967/docs#preparation-of-0-1-crystal-violet-staining-solution-application-notes-and-protocols
https://www.benchchem.com/product/b1169967/docs#preparation-of-0-1-crystal-violet-staining-solution-application-notes-and-protocols
https://www.benchchem.com/product/b1169967/docs#preparation-of-0-1-crystal-violet-staining-solution-application-notes-and-protocols
https://www.benchchem.com/product/b1169967/docs#preparation-of-0-1-crystal-violet-staining-solution-application-notes-and-protocols
https://www.benchchem.com/product/b1169967?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169967?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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